5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride
Overview
Description
5-(1,1,2,2,2-Pentafluoroethyl)pyridin-3-amine hydrochloride (5-PFEPH) is a synthetic compound that has been studied for its potential applications in various fields, including industrial chemistry and medicine. It is a member of the pyridine family and is composed of five fluorine atoms and a nitrogen atom. The compound has been identified as a versatile reagent in organic synthesis and has been used in a variety of reactions.
Scientific Research Applications
5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride has been studied for its potential applications in various fields, including industrial chemistry and medicine. In industrial chemistry, it has been used as a reagent for the synthesis of various compounds. In medicine, it has been studied for its potential as an anti-inflammatory agent and as an inhibitor of enzymes involved in the biosynthesis of steroids. It has also been studied as an inhibitor of the enzyme monoamine oxidase (MAO).
Mechanism of Action
The mechanism of action of 5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in the biosynthesis of steroids. It is also thought to inhibit the activity of monoamine oxidase, which is involved in the breakdown of neurotransmitters in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride are not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of steroids and to inhibit the activity of monoamine oxidase. It has also been shown to have anti-inflammatory effects and to have some antioxidant activity.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride in lab experiments include its relatively low cost and its availability in a variety of forms. It is also relatively easy to synthesize, and its reaction with other compounds can be easily monitored. One limitation of using 5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride in lab experiments is that its mechanism of action is not fully understood, so it is difficult to predict its effects on a given system.
Future Directions
The potential future directions for 5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride research include further investigation into its mechanism of action, its potential applications in medicine, and its potential as an inhibitor of enzymes involved in the biosynthesis of steroids. Further research could also be conducted to determine its potential as an antioxidant and its potential as an anti-inflammatory agent. Additionally, further research could be conducted to explore its potential as an inhibitor of monoamine oxidase and its potential as an inhibitor of other enzymes.
Synthesis Methods
5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride can be synthesized through a variety of methods. The most common method involves the reaction of 5-fluoro-2-pyridin-3-amine hydrochloride with 1,1,2,2,2-pentafluoroethyl chloride. This reaction produces 5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride as the end product. The reaction can be carried out in the presence of a base such as pyridine or sodium carbonate. The reaction can also be carried out in the absence of a base, but yields are lower in this case.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride involves the reaction of 3-aminopyridine with 1,1,2,2,2-pentafluoroethane followed by hydrochloric acid treatment to obtain the hydrochloride salt.", "Starting Materials": [ "3-aminopyridine", "1,1,2,2,2-pentafluoroethane", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-aminopyridine is reacted with 1,1,2,2,2-pentafluoroethane in the presence of a suitable solvent and a catalyst to obtain 5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine.", "Step 2: The resulting product from step 1 is treated with hydrochloric acid to obtain 5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride." ] } | |
CAS RN |
2624140-25-4 |
Product Name |
5-(1,1,2,2,2-pentafluoroethyl)pyridin-3-amine hydrochloride |
Molecular Formula |
C7H6ClF5N2 |
Molecular Weight |
248.6 |
Purity |
95 |
Origin of Product |
United States |
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